Cas no 1804707-15-0 (Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804707-15-0
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4850820
• Update Time: 2025-06-09

Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-2-16-9(15)5-6(11)4(10)3-14-7(5)8(12)13/h3,8H,2H2,1H3
• InChI Key： ZXMXMEJZFRBQQP-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate

Research Brief on Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate (CAS: 1804707-15-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate (CAS: 1804707-15-0) is a halogenated pyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its dibromo and difluoromethyl substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its reactivity, synthetic utility, and biological activity, positioning it as a promising candidate for further investigation.

The synthesis of Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step reactions starting from commercially available pyridine precursors. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized route using palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group, achieving a yield of 78%. The presence of bromine atoms at the 4 and 5 positions enhances the compound's reactivity towards nucleophilic aromatic substitution (SNAr), making it a valuable building block for further functionalization. Researchers have leveraged this reactivity to construct libraries of pyridine-based compounds for high-throughput screening against various biological targets.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. A 2024 preprint on bioRxiv reported its potential as a scaffold for developing novel antibiotics, with derivatives showing improved potency against multidrug-resistant pathogens. Additionally, its role in modulating kinase activity has been investigated, with one study identifying it as a fragment-like inhibitor of protein kinase C (PKC) isoforms, suggesting possible applications in cancer therapy.

The compound's physicochemical properties, including its lipophilicity (LogP ~2.5) and molecular weight (349.97 g/mol), align well with the requirements for drug-like molecules, as outlined in Lipinski's Rule of Five. Computational modeling studies have predicted favorable binding interactions with various enzymatic targets, further supporting its utility in medicinal chemistry. However, challenges remain in optimizing its metabolic stability and bioavailability, as noted in a recent review article in ACS Chemical Biology.

Looking ahead, research on Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate is expected to focus on three main areas: (1) development of more efficient synthetic methodologies, particularly green chemistry approaches; (2) expansion of structure-activity relationship (SAR) studies to identify more potent derivatives; and (3) investigation of its mechanism of action at the molecular level. The compound's unique combination of halogen and fluorine substituents offers distinct opportunities for exploring halogen bonding interactions in drug-target recognition, an area of growing interest in pharmaceutical design.

In conclusion, Ethyl 4,5-dibromo-2-(difluoromethyl)pyridine-3-carboxylate represents an important chemical tool in modern drug discovery. Its versatility as a synthetic intermediate and emerging biological activities make it a compound of significant interest to both academic and industrial researchers. As studies continue to unravel its full potential, this molecule may contribute to the development of new therapeutic agents addressing unmet medical needs.